Cas no 1806382-32-0 (5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid)

• Product Name: 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid
• CAS No: 1806382-32-0
• MF: C₁₄H₁₆F₂O₅
• MW: 302.270651817322
• CID: 4941385
• Update Time: 2025-06-14

5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C14H16F2O5/c1-2-21-11(17)6-5-8-3-4-9(13(15)16)7-10(8)12(18)14(19)20/h3-4,7,12-13,18H,2,5-6H2,1H3,(H,19,20)
• InChI Key： NHZDNMPVWHTQGT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CCC(=O)OCC)=C(C=1)C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 361
• XLogP3: 1.9
• Topological Polar Surface Area: 83.8

Additional information on 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806382-32-0)

5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806382-32-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and ethoxy-3-oxopropyl functional groups, exhibits remarkable potential in the synthesis of bioactive molecules. Its structural complexity and versatility make it a valuable intermediate for designing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its application for developing enzyme inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. The compound's mandelic acid backbone further contributes to its utility in chiral synthesis, a critical aspect of modern drug design.

From an agrochemical perspective, the difluoromethyl moiety in CAS No. 1806382-32-0 is pivotal for creating next-generation pesticides and herbicides. This aligns with global trends toward sustainable agriculture, where eco-friendly and highly effective solutions are prioritized. The compound's ability to modulate biological pathways in pests while minimizing environmental impact has made it a subject of extensive study.

The synthesis of 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid involves multi-step organic reactions, including esterification and fluorination processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. These methodologies cater to the stringent quality standards required in pharmaceutical and agrochemical industries.

Market trends indicate a rising interest in CAS No. 1806382-32-0 due to its compatibility with green chemistry principles. Innovations in catalytic fluorination and solvent-free synthesis have further enhanced its appeal. As industries shift toward sustainable manufacturing, this compound is poised to play a key role in reducing carbon footprints while maintaining efficacy.

Frequently asked questions about 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid include its solubility profile, stability under varying pH conditions, and scalability of production. Addressing these queries is essential for researchers and manufacturers aiming to integrate the compound into their workflows. Additionally, its patent landscape and regulatory status are critical considerations for commercialization.

In conclusion, 5-(Difluoromethyl)-2-(3-ethoxy-3-oxopropyl)mandelic acid (CAS No. 1806382-32-0) represents a cutting-edge solution for diverse applications. Its unique chemical properties, coupled with advancements in synthetic methodologies, position it as a cornerstone in the development of next-generation pharmaceuticals and agrochemicals. As research continues to unfold, this compound is expected to unlock new possibilities in science and industry.